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Compound of Interest

Compound Name: EZM 2302

Cat. No.: B15588367

Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of EZM 2302, a potent and orally active CARM1 inhibitor. Adherence to these

procedures is vital for ensuring the safety of laboratory personnel and maintaining

environmental compliance. This guide is intended for researchers, scientists, and professionals

in drug development who handle this compound.

Immediate Safety and Handling Precautions
Before handling EZM 2302, it is imperative to be familiar with its potential hazards. One safety

data sheet (SDS) classifies EZM 2302 as harmful if swallowed (Acute toxicity, oral - Category

4)[1]. However, another SDS states the substance is not classified according to the Globally

Harmonized System (GHS)[2]. Given this discrepancy, it is prudent to handle the compound

with care.

Personal Protective Equipment (PPE) and Handling:

Ventilation: Always handle EZM 2302 in a well-ventilated area or under a chemical fume

hood to minimize inhalation of dust or aerosols.[1]
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Gloves: Wear appropriate chemical-resistant gloves. Inspect them before use and employ

proper removal techniques to prevent skin contact.[1]

Eye Protection: Use splash goggles or a face shield to safeguard against eye contact.[1]

Protective Clothing: A lab coat is mandatory to prevent skin exposure.[1]

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

designated work area.

Quantitative Data for EZM 2302
For risk assessment and proper handling, the following quantitative data is available:

Property Value Source

Molecular Formula C29H37ClN6O5 MedChemExpress

Molecular Weight 585.09 g/mol MedChemExpress

Relative Density 1.36 g/cm³ [1]

Solubility in DMSO 93 mg/mL (158.94 mM) Selleck Chemicals

100 mg/mL (170.91 mM) [3]

Storage of Powder -20°C for 3 years [3]

Storage in Solvent -80°C for 1 year [3]

-20°C for 6 months [4]

Step-by-Step Disposal Procedures
The recommended and safest method for the disposal of EZM 2302 is through a licensed

professional waste disposal service. Do not attempt to neutralize or treat the chemical waste

yourself.

1. Surplus and Unwanted Material:
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Container and Labeling: Keep the chemical in its original, tightly sealed container. Ensure the
label is clear, legible, and correctly identifies the contents as hazardous waste.
Professional Disposal: Arrange for collection by your institution's Environmental Health and
Safety (EHS) office or a certified chemical waste disposal company.

2. Reaction Mixtures:

Any reaction mixture containing EZM 2302 must be disposed of as hazardous waste.
Collect the waste in a designated, properly labeled, and sealed container.
Provide the waste disposal service with a complete list of all constituents in the mixture.

3. Contaminated Materials and Packaging:

PPE and Labware: Dispose of all contaminated items, including gloves, absorbent pads, and
disposable labware, as hazardous waste. Place them in a suitable, sealed container for
disposal.[5]
Empty Containers: Treat empty containers as hazardous waste as they will retain chemical
residue. Dispose of them in the same manner as the unused product. Do not rinse them into
the sanitary sewer system.[5]

4. Spill Protocol:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure the area is well-ventilated.
Absorb and Collect: Carefully cover the spill with an inert absorbent material. Once the liquid
is fully absorbed, use non-sparking tools to gently sweep or scoop the material into a
suitable, sealable container designated for hazardous waste.[5]
Decontaminate the Area: Clean the spill area with soap and water, and collect all cleaning
materials for disposal as hazardous waste.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of EZM 2302.
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Caption: Logical workflow for the safe disposal of EZM 2302 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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